![molecular formula C19H22N4O B2852272 2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole CAS No. 865657-71-2](/img/structure/B2852272.png)
2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole
Overview
Description
2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biotechnology. This compound is a benzimidazole derivative that exhibits potent biological activities, making it an attractive target for drug discovery and development.
Mechanism of Action
The mechanism of action of 2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole involves the inhibition of tubulin polymerization and the activation of the Nrf2/ARE pathway. Tubulin is a protein that plays a critical role in the formation of microtubules, which are essential for cell division and intracellular transport. By inhibiting tubulin polymerization, this compound disrupts the microtubule network and leads to cell cycle arrest and apoptosis.
The Nrf2/ARE pathway is a signaling pathway that plays a critical role in the regulation of cellular homeostasis and oxidative stress. This pathway is activated in response to oxidative stress and leads to the upregulation of antioxidant enzymes and the suppression of inflammatory cytokines. By activating the Nrf2/ARE pathway, this compound protects neurons from oxidative stress and glutamate-induced excitotoxicity.
Biochemical and Physiological Effects:
This compound exhibits a wide range of biochemical and physiological effects, including antitumor activity, neuroprotective activity, and anti-inflammatory activity. Studies have shown that this compound inhibits the growth of cancer cells by disrupting the microtubule network and inducing apoptosis. In addition, this compound protects neurons from oxidative stress and glutamate-induced excitotoxicity by activating the Nrf2/ARE pathway.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole in lab experiments include its potent biological activity, its relatively simple synthesis method, and its potential applications in various fields of scientific research. However, there are also some limitations to using this compound in lab experiments, including its low solubility in aqueous solutions, its potential toxicity to cells, and its limited bioavailability in vivo.
Future Directions
There are several future directions for research on 2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole. One area of research is in the development of new drugs for the treatment of cancer. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacokinetic properties for clinical use. Another area of research is in the development of new drugs for the treatment of neurological disorders. Studies are needed to investigate the potential neuroprotective effects of this compound in animal models of neurodegenerative diseases. Finally, there is a need for further research on the potential applications of this compound in other fields of scientific research, such as biotechnology and materials science.
Synthesis Methods
The synthesis of 2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole involves the condensation of 2-(3-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylic acid with 1-(4-methylpiperazin-1-yl)propan-2-one in the presence of a suitable coupling agent and base. The reaction proceeds through the formation of an amide intermediate, which is then cyclized to form the desired product. The overall yield of this synthesis method is around 50-60%, and the purity of the final product can be improved by recrystallization or column chromatography.
Scientific Research Applications
2-(3-methoxyphenyl)-6-(4-methylpiperazino)-1H-1,3-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound exhibits potent antitumor activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action of this compound involves the inhibition of tubulin polymerization, which disrupts the microtubule network and leads to cell cycle arrest and apoptosis.
Another area of research is in the development of new drugs for the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective activity against oxidative stress and glutamate-induced excitotoxicity. The mechanism of action of this compound involves the activation of the Nrf2/ARE pathway, which leads to the upregulation of antioxidant enzymes and the suppression of inflammatory cytokines.
Properties
IUPAC Name |
2-(3-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1H-benzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O/c1-22-8-10-23(11-9-22)15-6-7-17-18(13-15)21-19(20-17)14-4-3-5-16(12-14)24-2/h3-7,12-13H,8-11H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMUUODVUCKTAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=CC(=CC=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501325125 | |
Record name | 2-(3-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501325125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
14.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24817585 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
865657-71-2 | |
Record name | 2-(3-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501325125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.